Cas no 1895208-40-8 (3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one)

• Product Name: 3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one
• CAS No: 1895208-40-8
• MF: C₉H₇F₄NO
• MW: 221.151596307755
• CID: 6137653
• PubChem ID: 117315094
• Update Time: 2025-10-30

3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one
• EN300-1825039
• 1895208-40-8

• Inchi： 1S/C9H7F4NO/c10-4-3-5(11)9(13)7(8(4)12)6(15)1-2-14/h3H,1-2,14H2
• InChI Key： MTJMCPQLAVOCBC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C(CCN)=O)F)F)F

Computed Properties

• Exact Mass: 221.04637650g/mol
• Monoisotopic Mass: 221.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one

Introduction to 3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one (CAS No. 1895208-40-8)

3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1895208-40-8, is characterized by its unique structural features, which include a fluorinated aromatic ring and an amine-substituted propanone backbone. These structural attributes not only contribute to its distinct chemical properties but also open up a wide array of potential applications in drug discovery and synthesis.

The molecular structure of 3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one consists of a benzene ring substituted with four fluorine atoms at the 2, 3, 5, and 6 positions. This perfluorinated aromatic system imparts exceptional electronic and steric properties to the molecule. The presence of the amino group at the C1 position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The combination of these features positions this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The fluorine atoms in 3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one contribute to these desirable properties by increasing the lipophilicity and reducing the susceptibility to enzymatic degradation. This has made the compound particularly attractive for the development of novel therapeutic agents that require prolonged circulation times within the body.

One of the most compelling aspects of 3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one is its potential role as a building block in the synthesis of biologically active molecules. Researchers have been exploring its utility in constructing various pharmacophores that are known to interact with biological targets such as enzymes and receptors. For instance, the amine group can be readily functionalized through reductive amination or other coupling reactions to introduce additional pharmacological moieties. Similarly, the ketone functionality can undergo condensation reactions with hydrazines or hydroxylamines to yield Schiff bases or oximes, respectively.

The perfluorinated aromatic ring in 3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one also offers unique opportunities for modulating molecular properties such as solubility and binding affinity. Fluorine atoms can influence both hydrophobicity and electronic distribution within the molecule, which can be fine-tuned to optimize interactions with biological targets. This level of structural control is crucial for designing molecules with high specificity and efficacy.

Recent studies have highlighted the importance of fluorinated compounds in addressing unmet medical needs. For example, perfluoroalkylated molecules have been shown to exhibit improved blood-brain barrier penetration and reduced clearance rates from biological systems. These properties are particularly relevant in the development of central nervous system (CNS) therapeutics where rapid entry into the brain is essential for therapeutic efficacy. The structural features of 3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one make it a promising candidate for such applications.

Moreover, the compound's versatility extends beyond traditional pharmaceutical applications. Its unique chemical profile has also attracted interest from researchers working in materials science and agrochemicals. For instance, fluorinated compounds are often employed as additives in polymers to enhance thermal stability and chemical resistance. Additionally, they can serve as key intermediates in synthesizing advanced agrochemicals that offer improved pest control mechanisms while maintaining environmental safety.

The synthesis of 3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one presents both challenges and opportunities for synthetic chemists. While fluorinated aromatic systems can be challenging to handle due to their reactivity and sensitivity to certain conditions, modern synthetic methodologies have significantly advanced our ability to construct complex fluorinated molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have made it possible to introduce fluorine atoms at specific positions with high precision.

In conclusion,3-amino-1-(2,3,5,6-tetrafluorophenyl)propan-1-one (CAS No. 1895208-40-8) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features—comprising a perfluorinated aromatic ring and an amine-substituted propanone backbone—make it an invaluable intermediate for drug discovery and material science research alike. As our understanding of fluorinated compounds continues to evolve,this molecule is poised to play an increasingly important role in shaping future advancements.